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Compound of Interest

Compound Name: p-Xylene-d10

Cat. No.: B166488 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the proper handling and disposal of p-Xylene-d10, a deuterated aromatic

hydrocarbon commonly used in a variety of research applications. Adherence to these

protocols is critical to minimize exposure risks and ensure operational integrity.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling p-Xylene-d10, a comprehensive personal protective equipment strategy is

mandatory to prevent skin and eye contact, as well as inhalation of vapors.[1][2] The following

table summarizes the required PPE.
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PPE Category Item Specification

Eye/Face Protection
Safety Glasses with Side

Shields

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Face Shield
Recommended for splash

protection.[1]

Skin Protection Chemical-resistant Gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact.[1]

Protective Clothing

Lab coat or other protective

clothing to prevent skin

exposure.[1]

Respiratory Protection Air-purifying Respirator

Use a NIOSH-approved

respirator when ventilation is

inadequate to control airborne

concentrations.

Exposure Limits
Understanding and adhering to occupational exposure limits is crucial for maintaining a safe

working environment.

Organization
Exposure Limit (8-hour
TWA)

Short-Term Exposure Limit
(STEL)

OSHA (PEL) 100 ppm -

NIOSH (REL) 100 ppm 150 ppm (15-minute)

ACGIH (TLV) 100 ppm 150 ppm
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TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value.[3]

Step-by-Step Handling and Disposal Protocol
Handling p-Xylene-d10:

Engineering Controls: Always handle p-Xylene-d10 in a well-ventilated area, preferably

within a chemical fume hood.[2][4] Use explosion-proof electrical, ventilating, and lighting

equipment.[2][4]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[4]

Avoidance of Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[1][4]

No smoking in the handling area.[1]

Personal Hygiene: Wash hands thoroughly after handling and before breaks.[1] Do not eat,

drink, or smoke in work areas.

Spill Management: In case of a spill, remove all sources of ignition.[2] Absorb the spill with a

non-combustible absorbent material like sand or earth and place it in a suitable container for

disposal.[1]

Disposal Plan:

Waste Characterization: p-Xylene-d10 is considered a flammable liquid and hazardous

waste.

Containerization: Collect waste p-Xylene-d10 and any contaminated materials in a

designated, properly labeled, and sealed container. Do not mix with other waste.[1]

Disposal Route: Dispose of the waste through a licensed professional waste disposal

service.[1] Adhere to all federal, state, and local regulations for hazardous waste disposal.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.[1]
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Workflow for Safe Handling and Disposal
p-Xylene-d10 Handling & Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of p-Xylene-d10.

By implementing these safety measures and following the prescribed protocols, laboratories

can significantly mitigate the risks associated with handling p-Xylene-d10, fostering a secure

and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b166488?utm_src=pdf-body
https://www.benchchem.com/product/b166488?utm_src=pdf-body
https://www.benchchem.com/product/b166488?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/p-xylene-d10.pdf
https://www.fishersci.com/store/msds?partNumber=AC445680000&productDescription=P-XYLENE%2BFOR%2BHPLC%2B100ML&vendorId=VN00032119&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/2014.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-18
https://www.benchchem.com/product/b166488#personal-protective-equipment-for-handling-p-xylene-d10
https://www.benchchem.com/product/b166488#personal-protective-equipment-for-handling-p-xylene-d10
https://www.benchchem.com/product/b166488#personal-protective-equipment-for-handling-p-xylene-d10
https://www.benchchem.com/product/b166488#personal-protective-equipment-for-handling-p-xylene-d10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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